![molecular formula C13H22N2O3 B061883 Tert-butyl 3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate CAS No. 169206-67-1](/img/structure/B61883.png)
Tert-butyl 3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate
Overview
Description
Tert-butyl 3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate, more commonly known as TBODC, is a synthetic compound that has been studied extensively as a potential therapeutic agent for a variety of medical conditions. It is a structural analog of the naturally occurring compound spirodiclofen and is believed to possess a range of biological activities, including anti-inflammatory and antifungal effects. TBODC has been studied in laboratory and animal models, and has been shown to have potential therapeutic applications for a variety of human diseases.
Scientific Research Applications
Supramolecular Arrangements :
- Study on derivatives, including a tert-butyl substituted one, revealed insights into their molecular and crystal structures, highlighting the role of substituents in supramolecular arrangements. This research is crucial for understanding the physical and chemical properties of such compounds (Graus et al., 2010).
Reactivity and Product Formation :
- Research on tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate with N,N-dimethylformamide dimethyl acetal indicated the formation of isomeric condensation products. Understanding such reactions is important for synthetic chemistry and potential applications in creating new compounds (Moskalenko & Boev, 2012).
Conformational Analysis and Peptide Mimetics :
- The compound has been used to create spirolactams as conformationally restricted pseudopeptides. Such structures can mimic peptide sequences and have implications in drug design and protein interaction studies (Fernandez et al., 2002).
Relative Configuration and NMR Studies :
- Detailed NMR studies on similar diazaspirodecanes provided insights into the relative configuration and stereochemistry of these molecules. Understanding their configuration is crucial for applications in stereoselective synthesis and medicinal chemistry (Guerrero-Alvarez et al., 2004).
Biologically Active Compounds Synthesis :
- Research into the synthesis of biologically active compounds using tert-butyl 3-oxo-2-azaspiro[4.5]decane-8-carboxylate has been conducted. This includes the development of novel compounds with potential biological activities, which is significant for pharmaceutical applications (Amirani Poor et al., 2018).
properties
IUPAC Name |
tert-butyl 3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2O3/c1-12(2,3)18-11(17)15-6-4-13(5-7-15)8-10(16)14-9-13/h4-9H2,1-3H3,(H,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNMWIKVFYHYBKX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CC1)CC(=O)NC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70434232 | |
Record name | Tert-butyl 3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70434232 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
169206-67-1 | |
Record name | 1,1-Dimethylethyl 3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=169206-67-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tert-butyl 3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70434232 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl 3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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